(4-Bromo-2-nitrophenyl)(phenyl)sulfane
Cat. No. B8456893
M. Wt: 310.17 g/mol
InChI Key: CPFAZLHYJCUWSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([N+:15]([O-:16])=[O:17])[c:5]([S:8][c:9]2[cH:10][cH:11][cH:12][cH:13][cH:14]2)[cH:6][cH:7]1.[Sn:18]([Cl:19])[Cl:20]>>[Br:1][c:2]1[cH:3][c:4]([NH2:15])[c:5]([S:8][c:9]2[cH:10][cH:11][cH:12][cH:13][cH:14]2)[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1cc(Br)ccc1Sc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl[Sn]Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Nc1cc(Br)ccc1Sc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
